Cas no 872626-76-1 (3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)-
• CAS No: 872626-76-1
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• CID: 837946
• PubChem ID: 21354724
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)-
• 4-(Trifluoromethyl)-3-formylpyridine
• 4-(Trifluoromethyl)nicotinaldehyde
• 4-TRIFLUOROMETHYL-3-FORMYLPYRIDINE 0.98
• 4-Trifluoromethyl-pyridine-3-carbaldehyde
• 4-TRIFLUOROMETHYL-3-FORMYLPYRIDINE
• 4-Trifluoromethyl-3-pyridine carbaldehyde
• MFCD07781251
• AKOS008901114
• 4-(trifluoromethyl)pyridine-3-carbaldehyde
• 4-Trifluoromethyl-3-formylpyridine, AldrichCPR
• 872626-76-1
• FT-0707966
• W-204666
• CS-0088893
• AMY3181
• SB21502
• J-513925
• SCHEMBL844273
• A801850
• SY002814
• 1083197-78-7
• AS-41811

• Inchi： 1S/C7H4F3NO/c8-7(9,10)6-1-2-11-3-5(6)4-12/h1-4H
• InChI Key： LNHXJOJOYYLHIW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C=O)(F)F

Computed Properties

• Exact Mass: 175.02400
• Monoisotopic Mass: 175.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.369
• Boiling Point: 236.4°C at 760 mmHg
• Flash Point: 96.8°C
• Refractive Index: 1.476
• PSA: 29.96000
• LogP: 1.91290

3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)- Security Information

• Hazard Category Code： 25-36-43
• Safety Instruction： 26-36/37-45
• Hazardous Material Identification：